Cas no 104951-19-1 (Ethanone,1-(1R,2R,4R)-bicyclo[2.1.0]pent-2-yl-, rel-)

• Product Name: Ethanone,1-(1R,2R,4R)-bicyclo[2.1.0]pent-2-yl-, rel-
• CAS No: 104951-19-1
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 126555
• PubChem ID: 13543306
• Update Time: 2025-04-18

Ethanone,1-(1R,2R,4R)-bicyclo[2.1.0]pent-2-yl-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1R,2R,4R)-bicyclo[2.1.0]pent-2-yl-, rel-
• Ethanone, 1-bicyclo[2.1.0]pent-2-yl-, (1alpha,2alpha,4alpha)- (9CI)
• 104951-19-1
• Ethanone,1-bicyclo[2.1.0]pent-2-yl-,(1alpha,2alpha,4alpha)-(9ci)

• Inchi： 1S/C7H10O/c1-4(8)6-2-5-3-7(5)6/h5-7H,2-3H2,1H3/t5-,6-,7+/m0/s1
• InChI Key： BIXJPMLZFYZDJE-LYFYHCNISA-N
• SMILES： O=C(C)[C@@H]1C[C@H]2C[C@H]21

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07